Cas no 1797589-14-0 (5-bromo-2-ethoxy-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 5-bromo-2-ethoxy-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1797589-14-0
• MF: C₁₅H₁₈BrN₃O₄S
• MW: 416.290121555328
• CID: 5406532
• Update Time: 2025-10-10

5-bromo-2-ethoxy-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethoxy-N-[2-(5-methyl-6-oxopyrimidin-1-yl)ethyl]benzenesulfonamide
• 5-bromo-2-ethoxy-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C15H18BrN3O4S/c1-3-23-13-5-4-12(16)8-14(13)24(21,22)18-6-7-19-10-17-9-11(2)15(19)20/h4-5,8-10,18H,3,6-7H2,1-2H3
• InChI Key： UGUHROBGWNSXLK-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C=NC=C(C)C2=O)(=O)=O)=CC(Br)=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-bromo-2-ethoxy-N-[2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzene-1-sulfonamide

5-Bromo-2-Ethoxy-N-[2-(5-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Ethyl]Benzene-1-Sulfonamide: A Comprehensive Overview

5-Bromo-2-Ethoxy-N-[2-(5-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Ethyl]Benzene-1-Sulfonamide, also identified by the CAS number 1797589-14-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzene ring substituted with a bromine atom at position 5, an ethoxy group at position 2, and a sulfonamide group at position 1. The sulfonamide group is further substituted with a 2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl moiety, adding to the compound's structural complexity and functional diversity.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity while reducing production costs. The use of green chemistry principles in the synthesis of this compound has also gained attention, as it aligns with global efforts to minimize environmental impact.

One of the most promising applications of this compound lies in its potential as a drug candidate. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids, making it valuable in drug design for improving pharmacokinetic properties such as solubility and bioavailability. Additionally, the presence of the dihydropyrimidine ring introduces potential for interactions with various biological targets, including enzymes and receptors.

Recent studies have explored the biological activity of this compound in vitro and in vivo models. For instance, research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Furthermore, its ability to modulate ion channels has been investigated, opening avenues for its use in treating neurological disorders such as epilepsy and chronic pain.

The structural features of this compound also make it an attractive candidate for materials science applications. The bromine substitution can influence electronic properties, while the ethoxy group enhances solubility in organic solvents. These characteristics make it suitable for use in polymer chemistry or as a precursor for advanced materials with tailored properties.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Proper storage conditions include keeping it away from light and moisture to prevent degradation. Handling should be done under standard laboratory precautions to ensure safety.

The CAS number 1797589-14-0 serves as a unique identifier for this compound within chemical databases worldwide. This facilitates accurate referencing in scientific literature and ensures consistency across research studies.

In conclusion, 5-Bromo-2-Ethoxy-N-[2-(5-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)Ethyl]Benzene-1-Sulfonamide represents a multifaceted molecule with diverse applications across pharmaceuticals and materials science. Its complex structure provides ample opportunities for further research into its biological activity and chemical versatility.